I-BET-726

• CAS No.: 1300031-52-0
• Product Name: I-BET-726
• Molecular Formula: C25H23ClN2O3
• Molecular Weight: 434.92
• IUPAC Name: 4-[(2S,4R)-1-acetyl-4-(4-chloroanilino)-2-methyl-3,4-dihydro-2H-quinolin-6-yl]benzoic acid
• Standard InChI: InChI=1S/C25H23ClN2O3/c1-15-13-23(27-21-10-8-20(26)9-11-21)22-14-19(7-12-24(22)28(15)16(2)29)17-3-5-18(6-4-17)25(30)31/h3-12,14-15,23,27H,13H2,1-2H3,(H,30,31)/t15-,23+/m0/s1
• Standard InChIKey: FAWSUKOIROHXAP-NPMXOYFQSA-N
• SMILES: CC1CC(C2=C(N1C(=O)C)C=CC(=C2)C3=CC=C(C=C3)C(=O)O)NC4=CC=C(C=C4)Cl
• Appearance: Solid powder
• Description: I-BET-726, also known as GSK1324726A, is a potent and selective inhibitor of BET family proteins. Oral administration of I-BET726 to mouse xenograft models of human neuroblastoma results in tumor growth inhibition and down-regulation MYCN and BCL2 expression, suggesting a potential role for these genes in tumor growth.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: I-BET-726; I-BET 726; I-BET726; GSK1324726A; GSK-1324726A; GSK 1324726A.
• Reference: 1: Chan KH, Zengerle M, Testa A, Ciulli A. Impact of target warhead and linkage; 2: Gosmini R, Nguyen VL, Toum J, Simon C, Brusq JM, Krysa G, Mirguet O,; 3: Wyce A, Ganji G, Smitheman KN, Chung CW, Korenchuk S, Bai Y, Barbash O, Le B,
• PubChem Compound: 52912222
• Last Modified: Nov 11 2021